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Compound of Interest

Compound Name: 3-N-Boc-aminocyclohexanone

Cat. No.: B591803

Essential Safety and Handling Guide for 3-N-
Boc-aminocyclohexanone

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive
Operational and Disposal Plan

This guide provides critical safety and logistical information for the handling and disposal of 3-
N-Boc-aminocyclohexanone (CAS No. 885280-38-6), a key intermediate in pharmaceutical
and organic synthesis. Adherence to these protocols is essential for ensuring laboratory safety
and maintaining experimental integrity.

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety properties of 3-N-Boc-
aminocyclohexanone is presented below. While a comprehensive Safety Data Sheet (SDS)
with specific GHS classifications is not readily available, the data from structurally similar
compounds suggests that it should be handled with care, assuming it may cause skin, eye, and
respiratory irritation.
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Property Value Reference
Molecular Formula C11H19NO3 [1112]
Molecular Weight 213.28 g/mol [1][2]
Appearance Light beige or light yellow solid  [1]

Melting Point 81-85°C [1]

Boiling Point 335.9 £ 31.0 °C (predicted) [1]

Density 1.06 + 0.1 g/cm3 (predicted) [11[3]

Storage Conditions

Store in a tightly sealed
container in a dry, well-
ventilated place, away from
light. Recommended storage

at -20°C for long-term stability.

[1]

Solubility

Slightly soluble in chloroform

and methanol.

[1]

Hazard Statements

(Precautionary)

May cause skin irritation. May
cause serious eye irritation.
May cause respiratory
irritation.

[415]1(6]

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving 3-N-Boc-
aminocyclohexanone. The following PPE is recommended as a minimum standard:
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PPE Category Item Specifications

Chemical splash goggles
Eye Protection Safety Goggles compliant with EN166 or

equivalent standards.[5]

Nitrile or neoprene gloves are

recommended. Ensure to
Hand Protection Chemical-Resistant Gloves check the manufacturer's

breakthrough time for the

specific glove type.[5]

Along-sleeved lab coat is
required. For procedures with
] a higher risk of splashing, a
Body Protection Laboratory Coat ) )
chemical-resistant apron
should be worn over the lab

coat.

All handling of 3-N-Boc-
aminocyclohexanone,
especially in solid form or

) ) when preparing solutions,

Respiratory Protection Fume Hood )

must be conducted in a
certified chemical fume hood to
prevent inhalation of dust or

aerosols.[7]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:

Ensure a well-ventilated work area, preferably within a chemical fume hood.[7]

Assemble all necessary equipment, including balances, spatulas, glassware, and solvents.

Don the appropriate PPE as detailed in the table above.

Have a spill kit readily accessible.
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2. Weighing and Transferring:

o Perform all weighing and transferring of the solid compound inside a chemical fume hood to
minimize the risk of inhalation.

o Use appropriate tools, such as a spatula or powder funnel, to transfer the solid, avoiding the
creation of dust.

3. Dissolving the Compound:

e When preparing a solution, slowly add the solvent to the solid -N-Boc-aminocyclohexanone.
« |f sonication is required to aid dissolution, ensure the container is properly sealed.

4. Post-Handling:

e Thoroughly clean the work area and decontaminate any equipment used.

 Remove PPE in the correct order to avoid self-contamination.

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[4]

Disposal Plan

Proper disposal of 3-N-Boc-aminocyclohexanone and associated waste is crucial to prevent
environmental contamination and comply with regulations.

» Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and
sealed container.[4]

» Contaminated Materials: Any materials that have come into contact with the compound, such
as gloves, absorbent pads, and pipette tips, should be disposed of in a designated
hazardous waste container.

o Solutions: Aqueous and organic solutions containing 3-N-Boc-aminocyclohexanone should
be collected in separate, appropriately labeled hazardous waste containers. Do not empty
into drains.[7]
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e Regulatory Compliance: All waste must be disposed of in accordance with local, regional,
and national hazardous waste regulations.[4][7]

Experimental Workflow and Safety Protocol

The following diagram illustrates the key stages of handling and disposing of 3-N-Boc-
aminocyclohexanone, emphasizing the integration of safety measures at each step.

Caption: Handling and Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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